Cas no 1706298-63-6 (1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-[3-(trifluoromethyl)phenoxy]ethan-1-one)

• Product Name: 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-[3-(trifluoromethyl)phenoxy]ethan-1-one
• CAS No: 1706298-63-6
• MF: C₁₈H₁₈F₃NO₃S
• MW: 385.400634288788
• CID: 5549965
• PubChem ID: 90632373
• Update Time: 2025-06-11

1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-[3-(trifluoromethyl)phenoxy]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)-2-(3-(trifluoromethyl)phenoxy)ethanone
• 1706298-63-6
• AKOS025105840
• 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-[3-(trifluoromethyl)phenoxy]ethan-1-one
• F6481-3841
• 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-[3-(trifluoromethyl)phenoxy]ethanone

• Inchi： 1S/C18H18F3NO3S/c19-18(20,21)13-3-1-4-14(11-13)25-12-17(23)22-7-6-16(26-10-8-22)15-5-2-9-24-15/h1-5,9,11,16H,6-8,10,12H2
• InChI Key： TZKLJHIQICFBAR-UHFFFAOYSA-N
• SMILES： S1CCN(C(COC2C=CC=C(C(F)(F)F)C=2)=O)CCC1C1=CC=CO1

Computed Properties

• Exact Mass: 385.09594910g/mol
• Monoisotopic Mass: 385.09594910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-[3-(trifluoromethyl)phenoxy]ethan-1-one

Chemical Compound CAS No. 1706298-63-6: 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-[3-(trifluoromethyl)phenoxy]ethan-1-one

The compound with CAS number 1706298-63-6, known as 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-[3-(trifluoromethyl)phenoxy]ethan-1-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazepane ring system, a furan moiety, and a trifluoromethyl-substituted phenoxy group. The integration of these functional groups makes it a versatile compound with applications in drug design, material science, and catalysis.

Recent studies have highlighted the importance of thiazepane derivatives in medicinal chemistry due to their ability to modulate biological targets such as enzymes and receptors. The presence of the furan ring in this compound adds electron-donating properties, enhancing its reactivity and stability. Additionally, the trifluoromethyl group attached to the phenoxy moiety introduces electronic effects that can influence the compound's pharmacokinetic properties, such as absorption and metabolism.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Researchers have employed various strategies, including nucleophilic substitution and cyclization reactions, to construct the thiazepane ring system. The use of microwave-assisted synthesis has also been reported to accelerate the reaction process while maintaining product quality.

In terms of applications, this compound has shown promise in the development of bioactive molecules. Its ability to form hydrogen bonds and engage in π–π interactions makes it an ideal candidate for designing drugs targeting protein-protein interactions (PPIs). Recent studies have demonstrated that analogs of this compound can inhibit specific PPIs involved in diseases such as cancer and neurodegenerative disorders.

The structural versatility of this compound also extends to its use in materials science. Its thiazepane ring system can serve as a building block for constructing advanced materials with tailored properties, such as self-healing polymers or stimuli-responsive materials. The incorporation of the trifluoromethyl group further enhances the material's thermal stability and chemical resistance.

From an environmental perspective, this compound has been studied for its potential role in green chemistry. Its synthesis can be optimized to minimize waste generation and energy consumption, aligning with sustainable development goals. Researchers are exploring the use of biocatalysts and renewable feedstocks to further enhance the eco-friendliness of its production process.

In conclusion, CAS No. 1706298-63-6 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in drug discovery, materials science, and sustainable chemistry. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.